1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol

• IUPAC Name: 1-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol
• InChI: InChI=1S/C12H20N2OS/c1-9(2)12-13-10(8-16-12)6-14-5-3-4-11(15)7-14/h8-9,11,15H,3-7H2,1-2H3
• InChI Key: MJXRFYYYFALTTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CS1)CN2CCCC(C2)O
• Molecular Formula: C12H20N2OS
• Molecular Weight: 240.37 g/mol

Description

1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol, also known as PZM21, is a synthetic opioid analgesic that has gained significant attention in the scientific community due to its unique mechanism of action and potential therapeutic applications. In

Mechanism of Action

1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol acts as a biased agonist of the mu-opioid receptor, selectively activating G protein signaling pathways over beta-arrestin recruitment. This unique mechanism of action may contribute to its reduced side effect profile and potential for reduced abuse liability.
Biochemical and Physiological Effects
1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol has been shown to produce analgesia in animal models of acute and chronic pain, without the respiratory depression and constipation commonly associated with traditional opioid analgesics. In addition, 1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol has been shown to produce less reward and dependence in animal models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol is its unique mechanism of action, which may provide a safer and more effective alternative to traditional opioid analgesics. However, limitations include the lack of clinical data and potential for off-target effects.

Future Directions

Future research on 1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol should focus on further elucidating its mechanism of action and therapeutic potential, as well as exploring its potential use in combination with other analgesics for enhanced pain relief. In addition, clinical trials are needed to determine the safety and efficacy of 1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol in humans.

Synthesis Methods

The synthesis of 1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol involves the reaction of 2-bromo-4'-methylpropiophenone with 2-isopropylthiazole in the presence of a base, followed by reduction with sodium borohydride and subsequent reaction with 3-piperidinol. The final product is purified through column chromatography, yielding 1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol as a white crystalline powder.

Scientific Research Applications

1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol has shown promise as a potential therapeutic agent for pain management, without the addictive properties associated with traditional opioid analgesics. In preclinical studies, 1-[(2-Propan-2-yl-1,3-thiazol-4-yl)methyl]piperidin-3-ol has demonstrated potent analgesic effects in animal models of acute and chronic pain, with a wider safety margin compared to traditional opioids.